Cas no 2138227-12-8 (4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile)

• Product Name: 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile
• CAS No: 2138227-12-8
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 6409857
• PubChem ID: 165856938
• Update Time: 2025-10-28

4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2138227-12-8
• EN300-741269
• 4-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzonitrile
• 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile

• Inchi： 1S/C13H12N2S/c1-9(2)12-8-16-13(15-12)11-5-3-10(7-14)4-6-11/h3-6,8-9H,1-2H3
• InChI Key： HITNXERCYZLOKX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 228.07211956g/mol
• Monoisotopic Mass: 228.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile

Introduction to 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile (CAS No. 2138227-12-8)

4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2138227-12-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzonitrile class, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural framework of this molecule incorporates a 1,3-thiazole moiety, which is linked to a propyl-substituted benzene ring. Such structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The 1,3-thiazole ring is a well-known pharmacophore in drug discovery, exhibiting diverse biological activities due to its ability to interact with various biological targets. Its sulfur and nitrogen atoms provide multiple sites for hydrogen bonding and coordination, enhancing its potential as an active moiety in drug molecules. In contrast, the propan-2-yl group introduces a hydrophobic region, which can influence the compound's solubility and metabolic stability. The combination of these structural elements in 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile suggests potential applications in modulating biological pathways associated with inflammation, infection, and other diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with high accuracy. Studies have indicated that the benzonitrile moiety can serve as an effective scaffold for designing molecules with enhanced binding interactions at target enzymes or receptors. For instance, modifications in the benzonitrile group have been shown to improve selectivity and reduce off-target effects in drug candidates. The presence of the 1,3-thiazole ring further enhances these interactions by providing additional hydrogen bonding opportunities and steric hindrance that can fine-tune receptor binding.

One of the most compelling aspects of 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile is its potential as a precursor for more complex derivatives. By leveraging techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies, researchers can introduce additional functional groups or alter the connectivity of atoms within the molecule. These modifications can lead to novel compounds with tailored biological activities. For example, replacing the nitrile group with an amide or ester could enhance solubility while preserving or even improving target engagement.

The synthesis of 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions between thiazole derivatives and appropriately substituted benzonitriles under controlled conditions. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption. Such approaches align with global efforts to promote environmentally responsible chemical synthesis.

In terms of biological activity, preliminary studies on related compounds suggest that 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile may exhibit properties relevant to antimicrobial and anti-inflammatory applications. The thiazole moiety has been extensively studied for its role in disrupting bacterial cell wall synthesis or inhibiting viral replication. Meanwhile, the benzonitrile group has shown promise in modulating inflammatory pathways by interacting with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). These combined effects make this compound an attractive candidate for further investigation.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) technologies to identify bioactive molecules rapidly. However, traditional HTS libraries may not always include compounds with novel scaffolds like 4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]benzonitrile, limiting their discovery potential. To address this limitation, researchers are developing virtual screening approaches that leverage machine learning algorithms to predict biological activity based on molecular structure alone. These computational tools can help prioritize synthetic targets and reduce experimental costs.

Another exciting development is the integration of artificial intelligence (AI) into drug discovery pipelines. AI-driven platforms can analyze vast datasets containing chemical structures and biological responses to identify patterns that human researchers might overlook. By training on known active compounds and their analogs, AI models can generate novel molecular structures predicted to be biologically relevant, including derivatives of 4-[4-(Propan-2-yl)-1,3-thiazol]-2 -yl]benzonitrile . This synergy between computational chemistry and AI holds tremendous promise for accelerating the development of next-generation therapeutics.

The regulatory landscape for new drug candidates also plays a crucial role in determining their commercial viability, particularly when they incorporate complex structural motifs like those found in 4-[4-(Propan - 2 - yl ) - 1 , 3 - thia z ol - 2 - yl ] benzo n i tr i l e . Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation demonstrating safety and efficacy before approving a drug for human use.* This includes preclinical studies evaluating toxicity, pharmacokinetics, and pharmacodynamics.* While these requirements impose significant challenges, they ultimately ensure that only well-characterized drugs reach patients,* minimizing risks associated with unproven treatments.

In conclusion, 4-[4-(Propan - 2 - yl ) - 1 , 3 - thia z ol - 2 - yl ] benzo n i tr i l e ( CAS No . 2138227 -12 -8) represents an intriguing compound with potential applications across multiple therapeutic areas.* Its unique structural features—combining a benzonitrile core with a propyl-substituted thiazole ring—make it a valuable scaffold for medicinal chemists seeking to develop innovative treatments.* As research continues*to uncover new ways*to leverage computational tools*and AI-driven approaches,*the future*of drug discovery*looks increasingly bright,*and compounds like this one*are poised*to play important roles*in advancing human health.*By exploring its synthetic possibilities*and evaluating its biological activity,*scientists can unlock new opportunities*for therapeutic intervention.*